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Compound of Interest

Compound Name: AS1975063

CAS No.: 955925-61-8

Cat. No.: B605609

Get Quote

Introduction & Compound Profile
AS1975063 is a potent, selective GPR40 (FFAR1) agonist used primarily in metabolic disease

research, specifically for Type 2 Diabetes Mellitus (T2DM). It functions by stimulating glucose-

dependent insulin secretion from pancreatic

-cells.[1][2][3]

Unlike standard reagents, AS1975063 presents specific physicochemical challenges due to its

structure—typically a biphenyl-oxadiazolidinedione derivative. The oxadiazolidinedione ring

acts as an acidic bioisostere (pKa

6.0–7.0), making its solubility highly pH-dependent.[2]
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Property Characteristic Impact on Solubility

Chemical Class Lipophilic Acid / Salt
High logP; requires organic co-

solvents or pH adjustment.[2]

Common Forms Free Acid vs. Sodium Salt

Sodium Salt: Water-soluble

(high pH).[2] Free Acid:

Insoluble in water; requires

DMSO.[2]

pKa ~6.5 (Oxadiazolidinedione)
Precipitates in acidic

environments (pH < 6).[2]

Key Solvents DMSO, Ethanol, PEG400
Soluble in DMSO (>10

mg/mL).[2]

Troubleshooting Scenarios (Q&A)
Issue 1: Precipitation occurs immediately when diluting
DMSO stock into cell culture media.
Diagnosis: This is a classic "pH Shock" precipitation.[2] Explanation: AS1975063 is lipophilic.[2]

While soluble in DMSO, rapid dilution into aqueous media (pH 7.4) can cause local regions of

high concentration where the compound crashes out before mixing. If you are using the free

acid form, the neutral pH of the media may not be high enough to fully ionize and solubilize it at

higher micromolar concentrations. Solution:

Vortex Immediately: Do not drop the DMSO stock into static media. Vortex the media while

slowly adding the stock.

Limit DMSO: Keep final DMSO concentration

.

Use an Intermediate: Dilute the DMSO stock 1:10 into PBS (pH 7.4) + 1% BSA first.[2]

Albumin (BSA) acts as a carrier protein, sequestering the lipophilic drug and preventing

crystal growth before adding to cells.
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Issue 2: The compound does not dissolve in water
despite being labeled as a "Sodium Salt".
Diagnosis: Hydrolysis or CO

absorption. Explanation: Sodium salts of weak acids can revert to their insoluble free acid form
if exposed to moisture or slightly acidic water (distilled water absorbs CO

from air, lowering pH to ~5.5). Solution:

Buffer the Water: Do not use unbuffered water.[2] Dissolve the salt in a buffer at pH 8.0 (e.g.,

Tris or Bicarbonate) to ensure it remains ionized.

Sonication: Sonicate at 40°C for 10 minutes.

Switch to DMSO: If the salt has partially converted to acid, it will not redissolve in water.

Dissolve the entire vial in DMSO to create a master stock, then re-aliquot.

Issue 3: In vivo oral formulation (gavage) clogs the
needle or precipitates in the stomach.
Diagnosis: Incorrect vehicle selection for a lipophilic acid. Explanation: In the acidic

environment of the stomach (pH 1–2), AS1975063 will protonate and precipitate. If the

formulation is not a stable suspension, large crystals will form, reducing bioavailability. Solution:

Preferred Vehicle:0.5% Methylcellulose (MC) + 0.1% Tween 80.[2]

Why? MC increases viscosity to prevent settling; Tween 80 wets the hydrophobic particles.

[2] This creates a homogeneous suspension that is robust to pH changes.[2]

Alternative (Solution):10% PEG400 / 90% Saline (Only if concentration is low, < 1 mg/mL).

Experimental Protocols
Protocol A: Preparation of 10 mM Stock Solution
Best for: In vitro cell culture assays.

Calculate: Determine the mass required. For AS1975063 (MW
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450–500 g/mol , check specific batch MW), 10 mg

20–22

mol.

Solvent: Use anhydrous DMSO (Cell Culture Grade).[2] Avoid Ethanol if possible, as it

evaporates and changes concentration.

Dissolution: Add DMSO to the vial. Vortex for 30 seconds.[2]

QC Step: Inspect against light.[2] The solution must be perfectly clear. If hazy, sonicate in

a water bath at 37°C for 5 minutes.

Storage: Aliquot into small volumes (e.g., 50

L) to avoid freeze-thaw cycles. Store at -20°C (stable for 6 months) or -80°C (stable for >1
year).

Protocol B: Preparation of In Vivo Suspension (Oral
Gavage)
Best for: Mouse/Rat efficacy studies (e.g., OGTT). Target Concentration: 1 mg/mL (for 10

mg/kg dose at 10 mL/kg volume).[2]

Vehicle Prep: Prepare 0.5% (w/v) Methylcellulose (400 cP) in distilled water.[2] Stir overnight

at 4°C to hydrate fully. Add 0.1% Tween 80.[2]

Weighing: Weigh the required amount of AS1975063 solid (do not use DMSO stock if

possible, solid dispersion is better for suspensions).

Levigation: Place the powder in a mortar. Add a few drops of the Vehicle. Grind with a pestle

to form a smooth, lump-free paste.

Dilution: Gradually add the rest of the Vehicle while triturating (grinding/mixing).

Homogenization: Transfer to a vial and vortex/sonicate for 10 minutes before dosing.

Note: Shake well immediately before drawing into the syringe.[2]
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Visualizations
Figure 1: Solubility Decision Logic
Use this workflow to determine the correct formulation strategy based on your starting material.
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Caption: Decision tree for selecting the initial solvent based on the chemical form of

AS1975063. DMSO is the universal safe harbor for stock preparation.[2]

Figure 2: In Vivo Formulation Workflow
Step-by-step guide for preparing a homogeneous suspension for oral gavage.
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Caption: Critical path for preparing a stable Methylcellulose suspension. Levigation (Step 2) is

the most critical step to prevent needle clogging.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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